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These application notes provide a comprehensive overview of the principles and problem-
solving strategies essential for mastering solution chemistry on the MCAT. The content is
tailored for researchers, scientists, and professionals preparing for the exam, focusing on a
systematic and protocol-driven approach to common problem types.

Foundational Concepts in Solution Chemistry

A solution is a homogeneous mixture composed of a solute (the substance being dissolved)
and a solvent (the substance in which the solute dissolves).[1] Understanding the quantitative
relationships between these components is critical for a wide range of applications, from
biochemical reactions to pharmacological preparations. The MCAT emphasizes a strong
conceptual and quantitative understanding of these principles.

Key Concentration Units

Quantifying the amount of solute in a solution is fundamental.[1][2][3] The MCAT requires
fluency in converting between and applying various concentration units. The most common
units are summarized below.
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Concentration Unit

Formula

Description

Moles of Solute / Liters of

The most common unit of

concentration, useful for

Molarity (M)
Solution stoichiometry in aqueous
solutions.[2]
] Temperature-independent,
) Moles of Solute / Kilograms of o ) )
Molality (m) making it crucial for studying

Solvent

colligative properties.[2][4]

Mole Fraction (X)

Moles of Component / Total

Moles of All Components

A unitless measure used in the
context of vapor pressure and

gas mixtures.[4]

Mass Percent (%)

(Mass of Solute / Mass of
Solution) x 100%

Often used in commercial and

consumer pI’OdUCtS.

Normality (N)

Number of Equivalents / Liters

of Solution

Relates the molarity to the
number of reactive species

(e.g., H+ ions) per molecule.[5]

Solubility Principles

Solubility describes the maximum amount of a solute that can be dissolved in a solvent at a

given temperature. The core principle is "like dissolves like," meaning polar solutes dissolve in

polar solvents, and nonpolar solutes dissolve in nonpolar solvents. For the MCAT, a key skill is

predicting the solubility of ionic compounds in water.
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Rule Soluble Salts Insoluble Salts (Exceptions)

All salts containing Group 1
1 alkali metals (Li+, Na+, K+,

etc.) and ammonium (NHa*).

All salts containing nitrate
2 (NOs~) and acetate
(CHsCOO").

Most salts containing chlorides
3 (CI7), bromides (Br~), and
iodides (I7).

Salts of silver (Ag™), lead
(Pb2*), and mercury(l) (Hgz2").

o Salts of calcium (Caz*),
Most salts containing sulfate ) )
4 strontium (Sr2*), barium (Baz*),

(S0427).
and lead (Pb2*).

Most salts containing
hydroxides (OH™) and sulfides

5 (527). Exceptions include salts
of Group 1 metals and

ammonium.

Most salts containing
carbonates (COs27) and
phosphates (POa43").
Exceptions include salts of
Group 1 metals and

ammonium.

Key Solution Chemistry Formulas

A set of core equations governs the quantitative aspects of solutions. Mastery of these
formulas is essential for efficient problem-solving.
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Concept Formula Variables

Dilution MiVi = M2V2 M = Molarity, V = Volume.

Ksp = Solubility Product
B Ksp = [A*]"[B~]™ for AnBm(s) =
Solubility Product Constant, [ ] = Molar
nA*(aq) + mB~(aq) :
Concentration.[5]

ATf = Change in freezing point,
] ] ] ) i = van 't Hoff factor, Kf =
Freezing Point Depression ATf=i*Kf*m ]
Cryoscopic constant, m =

Molality.[2]

ATb = Change in boiling point,
N ) ) ) i = van 't Hoff factor, Kb =
Boiling Point Elevation ATb=i*Kb*m ) )
Ebullioscopic constant, m =

Molality.[2]

M = Osmotic pressure, i = van
. ) 't Hoff factor, M = Molarity, R =
Osmotic Pressure M=i*M*R*T
Ideal gas constant, T =

Temperature (K).

Experimental Protocols for Problem Solving

This section details standardized protocols for approaching the most common types of solution
chemistry problems encountered on the MCAT.

Protocol: Concentration and Stoichiometry Calculations

Objective: To determine the concentration of a solution or use concentration to find the mass or
moles of a solute.

Methodology:

« |dentify Given Information: List all known values from the problem statement (e.g., mass of
solute, volume of solution).

o Determine the Required Unit: Identify the target concentration unit (Molarity, Molality, etc.).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://mcat-review.org/solution-chemistry.php
https://jackwestin.com/resources/blog/all-you-need-to-know-mcat-solutions-and-gases
https://jackwestin.com/resources/blog/all-you-need-to-know-mcat-solutions-and-gases
https://www.benchchem.com/product/b1228189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Convert Units:
o Convert the mass of the solute to moles using its molar mass.

o Ensure the volume of the solution is in Liters (for Molarity) or the mass of the solvent is in
kilograms (for Molality).

o Apply Formula: Substitute the converted values into the appropriate concentration formula
from Table 1.1.

o Verify Result: Check that the final units are correct and the magnitude of the answer is
reasonable.

Protocol: Dilution Calculations

Objective: To calculate the volume or concentration of a solution before or after dilution.

Methodology:

Assign Variables: Identify the initial molarity (M1), initial volume (V1), final molarity (Mz), and
final volume (V2). One of these will be the unknown.

o Apply Dilution Equation: Set up the equation M1V1 = M2Va.
« |solate the Unknown: Algebraically rearrange the formula to solve for the target variable.

o Calculate and Verify: Substitute the known values and calculate the result. Ensure that if the
solution was diluted (solvent added), the final concentration is lower than the initial
concentration.

Protocol: Colligative Properties Analysis

Objective: To determine the change in a solvent's physical properties due to the presence of a
solute.

Methodology:
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« |dentify the Property: Determine if the problem involves freezing point depression, boiling
point elevation, or osmotic pressure.[2]

e Determine the van 't Hoff Factor (i):
o For non-electrolytes (e.g., glucose, sucrose), i = 1.

o For strong electrolytes (e.g., NaCl, MgClz), i equals the number of ions produced upon
dissociation (i=2 for NaCl, i=3 for MgClz).

o Calculate Molality (m) or Molarity (M): Use the protocol in section 2.1 to find the
concentration of the solution in the correct units (molality for freezing/boiling point, molarity
for osmotic pressure).

o Apply the Correct Formula: Select the appropriate equation from Table 1.3.

o Calculate the Property Change: Substitute the values for i, m (or M), and the given constant
(Kf, Kb, or R) to find AT or IN.

o Determine the Final Value: For freezing point, subtract ATf from the solvent's normal freezing
point. For boiling point, add ATb to the solvent's normal boiling point.

Logical Workflow for Solution Chemistry Problems

A systematic approach is crucial for efficiently and accurately solving MCAT problems. The
following workflow diagram illustrates a logical pathway from problem identification to solution.
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(Stan: Read Problem & Identify Given/Unknown) decision_node_style

process_node_style formula_node_style

What is the core concept?

Colligative
Property

Concentration

Dilution

Calculate Concentration
(M, m, %, etc.)

Use Dilution Formula Analyze Colligative Property Assess Solubility / Ksp

1. Moles = mass / MW

1. Determine van't Hoff (i) 1. Write Ksp expression

Mi1Vi1 = M2V2

2. Check for Common lon Effect

2. Apply AT =iKm Yes or No

or M=iMRT

2. Apply M, m, or X formula

3. Solve for molar solubility 'x'

Final Answer Verification

Click to download full resolution via product page

Figure 1. A logical workflow for solving MCAT solution chemistry problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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